Methyl (3E,5Z,11alpha,13E,16R)-(+-)-11,16-dihydroxy-16-methyl-9-oxoprosta-3,5,13-trien-1-oate

• CAS No.: 81834-84-6
• Molecular Formula: C22H34O5
• Molecular Weight: 378.5 g/mol
• IUPAC Name: methyl (3E,5Z)-7-[(1R,2R,3R)-3-hydroxy-2-[(E,4R)-4-hydroxy-4-methyloct-1-enyl]-5-oxocyclopentyl]hepta-3,5-dienoate
• InChI: InChI=1S/C22H34O5/c1-4-5-14-22(2,26)15-10-12-18-17(19(23)16-20(18)24)11-8-6-7-9-13-21(25)27-3/h6-10,12,17-18,20,24,26H,4-5,11,13-16H2,1-3H3/b8-6-,9-7+,12-10+/t17-,18-,20-,22-/m1/s1
• InChI Key: CGJJJNSWKBYWIU-UXWGUYDPSA-N
• SMILES: CCCCC(C)(CC=CC1C(CC(=O)C1CC=CC=CCC(=O)OC)O)O
• Isomeric SMILES: CCCC[C@](C)(C/C=C/[C@H]1[C@@H](CC(=O)[C@@H]1C/C=C\C=C\CC(=O)OC)O)O
• Synonyms: 15-deoxy-16-methyl-16-hydroxy-3,4-didehydroprostaglandin E2 methyl ester; 15-deoxy-16-methyl-16-hydroxy-3,4-didehydroprostaglandin E2 methyl ester, 16S-(+-)-isomer; 15-DMHDPE2

Description

Methyl (3E,5Z,11alpha,13E,16R)-(+-)-11,16-dihydroxy-16-methyl-9-oxoprosta-3,5,13-trien-1-oate, also known as this compound, is a useful research compound. Its molecular formula is C22H34O5 and its molecular weight is 378.5 g/mol. The purity is usually 95%.
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